1-(4-Nitrobenzyl)-1H-benzotriazole

• IUPAC Name: 1-[(4-nitrophenyl)methyl]benzotriazole
• InChI: InChI=1S/C13H10N4O2/c18-17(19)11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)14-15-16/h1-8H,9H2
• InChI Key: ZVDRIJWDOUDSQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H10N4O2
• DSSTOX Substance ID: DTXSID20339420
• Molecular Weight: 254.24 g/mol
• CAS RN: 27799-81-1

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, a one-step multigram scale synthesis of 4-formyl-1-(4-nitrophenyl)-1H-1,2,3-triazole (FNPT) was described, making use of the commercially available 3-dimethylaminoacrolein and 4-nitrophenyl azide. Another study reported the synthesis of benzyloxybenzaldehyde derivatives by the reactions of 4-nitrobenzyl bromide with various aldehydes.

Chemical Reactions Analysis

In negative electrospray ionization mass spectrometry of 4-nitrobenzyl 4-hydroxybenzoates, a decarboxylation reaction, which was significantly promoted by the presence of a nitro group on the benzyl group, competed with radical elimination reactions.

Scientific Research Applications

• Antimycobacterial Activity : 1-Nitrobenzyloxybenzotriazoles, closely related to 1-(4-Nitrobenzyl)-1H-benzotriazole, demonstrated significant antimycobacterial activity against Mycobacterium strains, comparable to isoniazid, a common medication for tuberculosis. This suggests potential use in antimycobacterial therapies (Augustynowicz-Kopeć et al., 2008).

• Spectroscopy and Tautomerism : Studies on benzotriazole nitro derivatives, including those similar to 1-(4-Nitrobenzyl)-1H-benzotriazole, focused on their structures and tautomerism using multinuclear 1H, 13C, 15N, and 2D NMR spectroscopy. This research is vital for understanding the chemical properties and potential applications of these compounds (Larina & Milata, 2009).

• High-Energy Materials : Nitrogen-rich azole substituted derivatives of 1H-benzotriazole, similar in structure to 1-(4-Nitrobenzyl)-1H-benzotriazole, have been synthesized for applications in energetic material. These compounds showed promising characteristics like high density and significant detonation velocity and pressure, indicating their potential use in high-energy materials (Srinivas et al., 2012).

• Catalytic Activity in Chemical Reactions : Oxo-rhenium complexes containing heterocyclic ligands like benzotriazole showed catalytic activity in the reduction of 4-nitrobenzaldehyde, demonstrating the potential of these compounds in facilitating chemical reactions (Bernando et al., 2015).

• Platelet Aggregation Inhibitory Activity : Certain 4-nitrobenzotriazole derivatives demonstrated potential platelet aggregation inhibitory activity. This finding indicates possible applications in the development of antithrombotic agents (Singh & Silakari, 2017).

• Antibacterial Studies : Some p-nitrobenzyl-substituted N-heterocyclic carbene–silver(I) acetate complexes showed medium to high antibacterial activity. These complexes, related to 1-(4-Nitrobenzyl)-1H-benzotriazole, could be significant in the development of new antibacterial agents (Patil et al., 2011).

Safety And Hazards

The safety data sheet for 4-Nitrobenzyl bromide indicates that it causes severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective clothing. In case of contact, immediate medical attention is required.